Cas no 62575-58-0 (4H-1,2,4-Triazole, 3,3'-methylenebis[5-(ethylthio)-4-(4-methylphenyl)-)

4H-1,2,4-Triazole, 3,3'-methylenebis[5-(ethylthio)-4-(4-methylphenyl)- structure
62575-58-0 structure
Product Name:4H-1,2,4-Triazole, 3,3'-methylenebis[5-(ethylthio)-4-(4-methylphenyl)-
CAS No:62575-58-0
MF:C23H26N6S2
MW:450.622741222382
CID:439661
PubChem ID:12330349
Update Time:2025-04-19

4H-1,2,4-Triazole, 3,3'-methylenebis[5-(ethylthio)-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-ethylsulfanyl-5-[[5-ethylsulfanyl-4-(4-methylphenyl)-1,2,4-triazol-3-yl]methyl]-4-(4-methylphenyl)-1,2,4-triazole
    • 62575-58-0
    • DTXSID10490458
    • 3,3'-Methylenebis[5-(ethylsulfanyl)-4-(4-methylphenyl)-4H-1,2,4-triazole]
    • Bis(5-(ethylthio)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)methane
    • 4H-1,2,4-Triazole, 3,3'-methylenebis[5-(ethylthio)-4-(4-methylphenyl)-
    • Inchi: 1S/C23H26N6S2/c1-5-30-22-26-24-20(28(22)18-11-7-16(3)8-12-18)15-21-25-27-23(31-6-2)29(21)19-13-9-17(4)10-14-19/h7-14H,5-6,15H2,1-4H3
    • InChI Key: AVZIOPXCUMOKCE-UHFFFAOYSA-N
    • SMILES: S(CC)C1=NN=C(CC2=NN=C(N2C2C=CC(C)=CC=2)SCC)N1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 450.16638
  • Monoisotopic Mass: 450.16603720g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 61.42

4H-1,2,4-Triazole, 3,3'-methylenebis[5-(ethylthio)-4-(4-methylphenyl)- Related Literature

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